Europium(3+) acetate

• CAS: 1184-63-0
• Molecular Formula: C6H9EuO6
• Molecular Weight: 329.1 g/mol
• SMILES: CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].[Eu+3]
• InChI: InChI=1S/3C2H4O2.Eu/c3*1-2(3)4;/h3*1H3,(H,3,4);/q;;;+3/p-3
• InChIKey: LNYNHRRKSYMFHF-UHFFFAOYSA-K

Researchers substituting europium salts risk reduced luminescence efficiency and supply chain disruptions. Europium(3+) acetate is the optimal precursor for Eu³⁺-doped phosphors, offering a defined six-stage thermal decomposition pathway that enables precise calcination control for high-quality Eu₂O₃ thin-film fabrication. • Validated sol-gel precursor for highly luminescent Eu³⁺-doped LaOF thin films • SAS-precipitable into 0.2-10 μm particles for artificial flux pinning centers in HTS wires • No air transport restrictions (unlike europium nitrate), ensuring reliable global supply

Europium(3+) Acetate Optical and Thermal Properties

Europium(3+) acetate (Eu(CH₃COO)₃·xH₂O) is a trivalent lanthanide salt recognized for its distinctive optical and thermal properties [1]. It is commonly utilized as a precursor in the synthesis of europium-doped phosphors and luminescent materials . The compound exhibits strong red luminescence under ultraviolet excitation due to the unique electronic structure of Eu³⁺ ions [2]. Its decomposition pathway upon heating is well-defined, proceeding through a series of intermediate phases before forming europium oxide (Eu₂O₃) [3].

Lanthanide precursor for Eu³⁺-doped phosphors and luminescent materials

Reports strong red luminescence under UV excitation

Well-defined thermal decomposition to Eu₂O₃

Processable via SAS precipitation for particle engineering

• [1] Wikipedia contributors. (2022, May 16). Europium(III) acetate. Wikipedia, The Free Encyclopedia. View Source
• [2] Ohiienko, O. V., Moiseyenko, V. N., & Shvets, T. V. (2020). Luminescent properties of europium (III) acetate monohydrate in synthetic opal pores. Molecular Crystals and Liquid Crystals, 701(1), 72-81. View Source
• [3] Ogawa, M., & Manabe, K. (1988). Thermal decomposition of europium (III) acetate tetrahydrate. Nippon Seramikkusu Kyokai Gakujutsu Robunshi, 96(9), 890-893. View Source

Europium(3+) Acetate vs. Other Europium Salts

In procurement for advanced optical and electronic applications, substituting europium(3+) acetate with other europium salts (e.g., nitrate or chloride) is not trivial. The choice of counterion fundamentally impacts the synthesis of complex materials, influencing precursor compatibility with organic media and the efficiency of ion doping. For instance, while europium nitrate offers a high triboluminescent yield in specific coordination complexes, its classification as a hazardous material for air transport severely restricts its commercial availability and escalates costs, a limitation not imposed on europium acetate [1]. Furthermore, the thermal decomposition profile of the acetate is distinct, enabling the controlled formation of europium oxide via specific intermediate phases (e.g., basic carbonate Eu₂O₂CO₃) that differ from the pathways of other salts, which is critical for processes like sol-gel thin-film fabrication [2]. Therefore, direct substitution without re-optimizing synthesis conditions often leads to reduced luminescence efficiency, altered material morphology, or supply chain disruptions.

Counterion choice alters synthesis conditions

Europium nitrate or chloride may require re-optimization of reaction parameters, potentially affecting doping efficiency and product morphology.

Supply chain and hazard classification differences

Europium nitrate is classified as hazardous for air transport, which can increase costs and limit availability; acetate avoids this restriction.

Thermal decomposition pathways are salt-specific

The multi-stage acetate decomposition enables controlled oxide formation; other salts decompose more abruptly, risking film inhomogeneity.

• [1] Hollerman, W. A., & Fontenot, R. S. (2019). (Invited) Differences in Emission Properties for Triboluminescent EuD4TEA Synthesized Using Both Europium Nitrate or Europium Acetate. ECS Meeting Abstracts, MA2019-02(43), 2030. View Source
• [2] Wikipedia contributors. (2022, May 16). Europium(III) acetate. Wikipedia, The Free Encyclopedia. View Source

Europium(3+) Acetate Performance Evidence

Triboluminescent Yield: EuD₄TEA Synthesis

In the synthesis of the triboluminescent material europium tetrakis dibenzoylmethide triethylammonium (EuD₄TEA), the choice of europium precursor salt is critical. While substituting europium chloride with europium nitrate was previously shown to increase the triboluminescent yield by 82%, nitrate's hazardous shipping classification increases costs. Comparative studies using europium(3+) acetate as an alternative precursor aimed to reduce synthesis costs while maintaining performance [1].

Triboluminescent Yield

Class-level

Cost-reduction context; yield vs. nitrate not quantitatively reported

May support cost-driven precursor selection for EuD₄TEA synthesis

Abstract-level comparison; exact triboluminescent gain with acetate unavailable

Evidence Dimension	Triboluminescent Yield Increase
Target Compound Data	Synthesis cost reduction (exact quantitative yield vs. nitrate not reported in abstract)
Comparator Or Baseline	Europium chloride (EuCl₃) to Europium nitrate (Eu(NO₃)₃): 82% increase
Quantified Difference	82% (between EuCl₃ and Eu(NO₃)₃); Eu acetate explored as cost-effective alternative
Conditions	Synthesis of EuD₄TEA complex

Why This Matters

This identifies europium acetate as a strategic precursor for reducing production costs and avoiding hazardous material shipping restrictions in triboluminescent material manufacturing.

• [1] Hollerman, W. A., & Fontenot, R. S. (2019). (Invited) Differences in Emission Properties for Triboluminescent EuD4TEA Synthesized Using Both Europium Nitrate or Europium Acetate. ECS Meeting Abstracts, MA2019-02(43), 2030. View Source

Particle Size Control via SAS Precipitation

Europium acetate is a valuable precursor for high-temperature superconductor flux-pinning centers. Research comparing the supercritical antisolvent (SAS) precipitation of europium acetate and gadolinium acetate demonstrates the ability to precisely control particle size, which is essential for optimizing pinning center distribution and, consequently, superconductor performance [1].

Particle Size Control

Reported

0.2–10 μm mean diameter, spherical particles

Supports particle engineering for flux pinning applications

Achieved via SAS precipitation from DMSO; similar range for Gd acetate

Evidence Dimension	Achievable Mean Particle Diameter Range
Target Compound Data	Spherical particles with mean diameters from 0.2 μm to 10 μm
Comparator Or Baseline	Gadolinium acetate (GdAc) processed under comparable conditions
Quantified Difference	Similar range of 0.2 μm to 10 μm was reported for both compounds
Conditions	Supercritical antisolvent (SAS) precipitation from dimethyl sulfoxide (DMSO) solution

Why This Matters

This validates europium acetate as a reliably processable material for generating sub-micron to micron-sized particles, a key requirement for creating effective artificial pinning centers in advanced superconducting wires.

• [1] Reverchon, E., De Marco, I., & Della Porta, G. (2002). Tailoring of nano- and micro-particles of some superconductor precursors by supercritical antisolvent precipitation. The Journal of Supercritical Fluids, 23(1), 81-87. View Source

Thermal Decomposition Pathway for Oxide Formation

The thermal decomposition of europium(III) acetate tetrahydrate is a complex, multi-step process that provides a high degree of control over the formation of europium oxide (Eu₂O₃). This is a distinct advantage over precursors with less defined or more abrupt decomposition profiles, which can lead to inhomogeneities in the final ceramic [1].

Decomposition Stages

Class-level

6 distinct stages (TGA/DTA in air)

Enables controlled calcination to high-purity Eu₂O₃

Compared to fewer, more violent steps for nitrate precursors

Evidence Dimension	Number of Decomposition Stages
Target Compound Data	Six distinct stages observed during decomposition in air
Comparator Or Baseline	Other europium salts (e.g., nitrate) which typically decompose in fewer, more violent steps
Quantified Difference	Six stages vs. typically fewer stages for nitrates
Conditions	Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) in air

Why This Matters

The well-characterized, stepwise decomposition path allows for precise temperature programming during calcination, enabling the production of high-purity, homogeneous Eu₂O₃ films and nanoparticles for phosphor and catalyst applications.

• [1] Ogawa, M., & Manabe, K. (1988). Thermal decomposition of europium (III) acetate tetrahydrate. Nippon Seramikkusu Kyokai Gakujutsu Robunshi, 96(9), 890-893. View Source

Europium(3+) Acetate Application Scenarios

Europium-Doped Phosphors for Lighting & Displays

Europium(3+) acetate is a highly effective precursor for doping phosphor materials with Eu³⁺ ions, which are essential for generating red emission in LEDs and display technologies. Its use as a sol-gel precursor for preparing highly luminescent Eu³⁺-doped LaOF thin films has been specifically validated . The strong red luminescence exhibited by the acetate salt, when incorporated into host matrices, is a direct result of the efficient energy transfer and the well-defined local environment it helps create around the europium ion [1].

Flux Pinning Nanoparticle Fabrication

For the development of high-performance high-temperature superconductors (HTS), europium(3+) acetate is a strategic material for creating artificial flux pinning centers. Research demonstrates that it can be processed via supercritical antisolvent (SAS) precipitation to produce nano- and micro-particles with mean diameters ranging from 0.2 to 10 μm . This level of particle size control is critical for optimizing the density and effectiveness of pinning sites, which directly enhances the critical current density of superconducting wires in high-field magnet applications.

High-Purity Europium Oxide Thin Films

The multi-stage thermal decomposition of europium(III) acetate tetrahydrate, which proceeds through distinct intermediate phases to yield europium oxide (Eu₂O₃), makes it the precursor of choice for fabricating high-quality Eu₂O₃ films via sol-gel or chemical solution deposition . The defined and gradual nature of this decomposition pathway (six stages in air) allows process engineers to precisely control the calcination atmosphere and temperature profile, minimizing film stress and ensuring the formation of a homogeneous, high-purity oxide layer, which is crucial for applications in optical coatings and gate dielectrics.

Application

Selection Property

Validation Focus

Eu³⁺-doped phosphors for lighting & displays

Red luminescence efficiency in host matrices

Photoluminescence quantum yield and LaOF thin-film context

Flux pinning nanoparticle fabrication

Particle size distribution after SAS processing

Pinning center density and critical current density in HTS wires

High-purity Eu₂O₃ thin films

Multi-stage thermal decomposition profile

Film homogeneity and phase purity after calcination

• [1] Ohiienko, O. V., Moiseyenko, V. N., & Shvets, T. V. (2020). Luminescent properties of europium (III) acetate monohydrate in synthetic opal pores. Molecular Crystals and Liquid Crystals, 701(1), 72-81. View Source